5-(3-nitrophenyl)furan-2-carboxylic Acid
Overview
Description
5-(3-nitrophenyl)furan-2-carboxylic Acid is a chemical compound with the molecular formula C11H7NO5 . It has a molecular weight of 233.18 g/mol . The IUPAC name for this compound is 5-(3-nitrophenyl)furan-2-carboxylic acid .
Molecular Structure Analysis
The molecular structure of 5-(3-nitrophenyl)furan-2-carboxylic Acid includes a furan ring attached to a nitrophenyl group and a carboxylic acid group . The InChI string representation of the molecule isInChI=1S/C11H7NO5/c13-11(14)10-5-4-9(17-10)7-2-1-3-8(6-7)12(15)16/h1-6H,(H,13,14) . Physical And Chemical Properties Analysis
The compound has a computed XLogP3-AA value of 2.3, indicating its lipophilicity . It has one hydrogen bond donor and five hydrogen bond acceptors . The compound’s rotatable bond count is 2 . The exact mass and the monoisotopic mass of the compound are both 233.03242232 g/mol . The topological polar surface area is 96.3 Ų . The compound has a heavy atom count of 17 .Scientific Research Applications
Antitubercular Agents
5-phenyl-furan-2-carboxylic acids, including 5-(3-nitrophenyl)furan-2-carboxylic Acid, have emerged as innovative potential therapeutics, targeting iron acquisition in mycobacterial species . They are being studied for their potential use in the treatment of tuberculosis .
Thermodynamic Studies
The thermodynamic parameters of 5-(3-nitrophenyl)furan-2-carboxylic Acid solutions in propan-2-ol have been studied . This includes the enthalpy and entropy of dissolution and mixing .
Drug Discovery
This compound is used in drug discovery due to its intriguing properties. It can be used as a building block in the synthesis of various pharmaceutical compounds.
Materials Science
In the field of materials science, this compound finds applications due to its unique chemical properties. It can be used in the development of new materials with desired characteristics.
Organic Synthesis
5-(3-nitrophenyl)furan-2-carboxylic Acid is used in organic synthesis. It can act as a precursor or intermediate in the synthesis of various organic compounds.
Fungicide
While not specific to 5-(3-nitrophenyl)furan-2-carboxylic Acid, furan derivatives have been known to exhibit fungicidal properties . They could potentially be used in the development of new fungicides .
Mechanism of Action
Target of Action
The primary target of 5-(3-nitrophenyl)furan-2-carboxylic Acid is the protein MbtI from Mycobacterium tuberculosis . This protein plays a crucial role in the siderophore-mediated acquisition of iron in mycobacterial species .
Mode of Action
The compound interacts with its target protein, MbtI, through molecular interactions . The exact nature of these interactions and the resulting changes in the protein’s function are still under investigation .
Biochemical Pathways
The compound affects the siderophore-mediated iron acquisition pathway in Mycobacterium tuberculosis . This pathway is critical for the survival and virulence of the bacteria, making it a promising target for antitubercular agents .
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its interference with iron acquisition in Mycobacterium tuberculosis . By targeting this pathway, the compound could potentially inhibit the growth and virulence of the bacteria .
properties
IUPAC Name |
5-(3-nitrophenyl)furan-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO5/c13-11(14)10-5-4-9(17-10)7-2-1-3-8(6-7)12(15)16/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWQLGLUTQIKSAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60354591 |
Source
|
| Record name | 5-(3-nitrophenyl)furan-2-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60354591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>35 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID26658819 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-(3-nitrophenyl)furan-2-carboxylic Acid | |
CAS RN |
13130-13-7 |
Source
|
| Record name | 5-(3-nitrophenyl)furan-2-carboxylic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60354591 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(3-Nitrophenyl)-2-furoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the solubility of 5-(3-nitrophenyl)furan-2-carboxylic acid in organic solvents relate to its melting point?
A1: Research suggests that 5-(3-nitrophenyl)furan-2-carboxylic acid exhibits a correlation between its solubility at 298 K and its melting point. [, ] This implies that compounds with higher melting points tend to exhibit lower solubility in a given solvent at a constant temperature. This observed trend can be attributed to the stronger intermolecular forces present in compounds with higher melting points, making it more energetically demanding for the solvent molecules to overcome these forces and solvate the solute molecules.
Q2: What thermodynamic parameters were investigated to understand the dissolution process of 5-(3-nitrophenyl)furan-2-carboxylic acid in propan-2-ol and ethyl acetate?
A2: The studies investigated the enthalpy and entropy of dissolution for 5-(3-nitrophenyl)furan-2-carboxylic acid in both propan-2-ol [] and ethyl acetate. [] By analyzing the temperature dependence of solubility, researchers were able to calculate these thermodynamic parameters. Further calculations, incorporating the enthalpy and entropy of melting extrapolated to 298 K, provided insights into the enthalpy and entropy of mixing. These parameters are essential for understanding the energy changes associated with the dissolution process and the degree of disorder within the resulting solutions.
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